RK-0133114

• Molecular Formula: C26H30N4O3
• Molecular Weight: 446.5 g/mol
• InChI: InChI=1S/C26H30N4O3/c1-15-22-20(12-26(2,3)13-21(22)31)29-23(15)25(33)30-19(11-8-16-4-5-16)24(32)28-18-9-6-17(14-27)7-10-18/h6-7,9-10,16,19,29H,4-5,8,11-13H2,1-3H3,(H,28,32)(H,30,33)/t19-/m1/s1
• InChIKey: OWORSODZTADOQX-LJQANCHMSA-N

Need to validate on-target G9a pharmacology? Generic inhibitors cause false positives. RK-0133114 is the chiral-matched inactive enantiomer control for RK-701. • 100-fold less potent (IC50 3.7 μM) - no H3K9me2 reduction or γ-globin induction • Essential negative control for SCD epigenetic studies & SAR validation • Use to calibrate chiral HPLC purity assays for active S-enantiomer • Light yellow to yellow solid, 446.54 Da, research grade

RK-0133114 G9a Inhibitor for Sickle Cell Research

RK-0133114 is a small-molecule inhibitor of the histone methyltransferase G9a, developed as the R-enantiomer of the parent compound RK-701 [1]. It is a well-characterized research tool widely utilized for studying G9a/GLP-mediated epigenetic regulation, particularly in the context of sickle cell disease (SCD) and fetal hemoglobin (HbF) reactivation [1]. The compound serves as a stereochemically distinct negative control, enabling precise experimental discrimination of target-dependent versus off-target cellular effects [1].

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Enantiomer-comparison tool for G9a/GLP inhibitor studies

Serves as matched negative control for RK-701

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Chiral reference standard for enantiomeric purity verification

Supports chiral HPLC method calibration

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Research use only; light yellow powder form

Supplied for epigenetic mechanism studies

• [1] Sonoda, T., et al. (2023). A specific G9a inhibitor unveils BGLT3 lncRNA as a universal mediator of chemically induced fetal globin gene expression. Nature Communications, 14(1), 23. View Source

Why RK-0133114 Cannot Replace RK-701

The selection of RK-0133114 over other G9a inhibitors is not a matter of mere preference but of experimental rigor. It is a precisely defined chiral tool that demonstrates a ~100-fold weaker inhibition (IC50 = 3.7 µM) compared to its active S-enantiomer RK-701 (IC50 = 23–27 nM) [1]. Unlike potent G9a inhibitors such as RK-701 or UNC0638 (IC50 <15 nM), RK-0133114 fails to reduce cellular H3K9me2 levels or induce fetal globin expression in HUDEP-2 cells [1]. Generic or less-characterized G9a-targeting compounds cannot substitute for RK-0133114 because they lack this proven, stereochemically matched negative control profile. Substituting it with another weak inhibitor would risk introducing undefined off-target activities or an unverified degree of target engagement, thereby invalidating studies that depend on the precise, characterized inactivity of this specific enantiomer [1].

Enantiomer-specific target engagement

The R-enantiomer does not bind G9a in SPR, while the S-enantiomer binds reversibly. Substitution would eliminate target inhibition.

Cellular pharmacodynamics mismatch

RK-0133114 fails to reduce H3K9me2 or induce γ-globin, unlike RK-701. Functional assays would show no on-target response.

Chiral identity verification gap

Class-level G9a inhibitor comparisons do not capture enantioselectivity. Verify enantiomeric purity to ensure negative control validity.

• [1] Sonoda, T., et al. (2023). A specific G9a inhibitor unveils BGLT3 lncRNA as a universal mediator of chemically induced fetal globin gene expression. Nature Communications, 14(1), 23. View Source

RK-0133114 Comparative Evidence

G9a Inhibition vs. RK-701

RK-0133114 is the R-enantiomer of RK-701. In direct comparative testing, RK-0133114 demonstrated approximately 100-fold weaker inhibition of G9a enzyme activity compared to its active S-enantiomer, RK-701. Specifically, RK-0133114 exhibited an IC50 of 3.7 μM, whereas RK-701 exhibited an IC50 of 23–27 nM [1]. This stark difference in potency was determined using an amplified luminescent proximity homogeneous assay-linked immunosorbent assay (AlphaLISA)-based assay [1].

G9a Inhibition vs. RK-701

Head-to-head

RK-0133114: 3.7 μM vs RK-701: 23–27 nM (αLISA assay)

Defines enantiomer-specific inhibitory profile; supports negative control assignment

~100‑fold weaker; SPR confirms no binding of R-enantiomer

Evidence Dimension	G9a Enzyme Inhibition (IC50)
Target Compound Data	3.7 μM
Comparator Or Baseline	RK-701 (S-enantiomer): 23–27 nM
Quantified Difference	~100-fold weaker
Conditions	AlphaLISA-based assay (in vitro biochemical assay)

Why This Matters

This data confirms RK-0133114's primary utility as a near-inactive stereochemical control, essential for validating that biological effects observed with the active enantiomer (RK-701) are truly mediated by G9a inhibition.

• [1] Sonoda, T., et al. (2023). A specific G9a inhibitor unveils BGLT3 lncRNA as a universal mediator of chemically induced fetal globin gene expression. Nature Communications, 14(1), 23. View Source

H3K9me2 Reduction vs. RK-701

In human umbilical cord blood-derived erythroid progenitor 2 (HUDEP-2) cells, treatment with RK-701 resulted in a dose-dependent reduction of cellular H3K9me2 levels, a direct product of G9a/GLP enzymatic activity [1]. In contrast, treatment with RK-0133114 under identical conditions showed no effect on H3K9me2 levels [1]. This functional cellular assay, assessed via immunoblotting after 4 days of treatment, demonstrates that the ~100-fold difference in in vitro potency translates to a complete lack of functional target engagement in a cellular context for RK-0133114 [1].

H3K9me2 Reduction vs. RK-701

Head-to-head

RK-0133114: no reduction; RK-701: concentration-dependent reduction (HUDEP-2 cells)

Confirms chiral-dependent cellular target engagement

Immunoblot analysis, 4‑day treatment

Evidence Dimension	Cellular H3K9me2 Reduction
Target Compound Data	No reduction observed
Comparator Or Baseline	RK-701: Dose-dependent reduction
Quantified Difference	Qualitative (Present vs. Absent)
Conditions	HUDEP-2 cells, 4-day treatment, immunoblotting

Why This Matters

This evidence confirms RK-0133114's utility as a cell-permeable, functionally inactive control, enabling researchers to discriminate between G9a-dependent and G9a-independent cellular effects of their chemical series.

• [1] Sonoda, T., et al. (2023). A specific G9a inhibitor unveils BGLT3 lncRNA as a universal mediator of chemically induced fetal globin gene expression. Nature Communications, 14(1), 23. View Source

Fetal Globin Induction vs. RK-701

A key functional outcome of G9a inhibition in erythroid cells is the reactivation of fetal globin (γ-globin) expression. In HUDEP-2 cells, treatment with the active enantiomer RK-701 significantly upregulated γ-globin mRNA levels and increased the percentage of HbF-expressing cells in a concentration-dependent manner [1]. In stark contrast, RK-0133114 failed to increase HbF or γ-globin mRNA expression at any tested concentration, as measured by RT-qPCR and flow cytometry [1]. This functional null effect directly correlates with its lack of H3K9me2 reduction [1].

Fetal Globin Induction vs. RK-701

Head-to-head

RK-0133114: no increase; RK-701: dose-dependent γ-globin upregulation

Validates enantiomer-specific globin reactivation

qPCR and flow cytometry, HUDEP-2 cells

Evidence Dimension	HbF/γ-globin Induction
Target Compound Data	Failed to increase
Comparator Or Baseline	RK-701: Concentration-dependent upregulation
Quantified Difference	Qualitative (Present vs. Absent)
Conditions	HUDEP-2 cells, 4-day treatment, RT-qPCR, flow cytometry

Why This Matters

This establishes RK-0133114 as the definitive negative control for any study examining the role of G9a/GLP inhibition in the therapeutic reactivation of fetal hemoglobin for sickle cell disease.

• [1] Sonoda, T., et al. (2023). A specific G9a inhibitor unveils BGLT3 lncRNA as a universal mediator of chemically induced fetal globin gene expression. Nature Communications, 14(1), 23. View Source

BGLT3 lncRNA Induction vs. RK-701

Surface plasmon resonance (SPR) analysis was employed to directly measure the binding interaction of the compounds with immobilized G9a protein. RK-701 demonstrated reversible binding to G9a [1]. However, the analysis failed to detect any binding of RK-0133114 to G9a, even at high concentrations [1]. This biophysical evidence corroborates the biochemical and cellular data, confirming that the R-enantiomer's drastically reduced potency stems from a near-complete loss of physical interaction with the target protein [1].

BGLT3 lncRNA Induction vs. RK-701

Head-to-head

RK-0133114: no induction; RK-701: strong upregulation (HUDEP-2 & CD34+ cells)

Distinguishes G9a-dependent lncRNA regulation from chiral-independent noise

qPCR data; mechanistic link to HbF activation

Evidence Dimension	Direct Target Binding (SPR)
Target Compound Data	Binding not detected
Comparator Or Baseline	RK-701: Reversible binding confirmed
Quantified Difference	Qualitative (Detectable vs. Undetectable)
Conditions	Surface plasmon resonance (SPR) analysis with G9a protein

Why This Matters

This confirms that the functional differences are not due to differential cellular permeability or metabolism, but rather an inherent inability of the R-enantiomer to engage the target, making it an ideal negative control for validating binding assays and target engagement studies.

• [1] Sonoda, T., et al. (2023). A specific G9a inhibitor unveils BGLT3 lncRNA as a universal mediator of chemically induced fetal globin gene expression. Nature Communications, 14(1), 23. View Source

RK-0133114 Research Applications

G9a Target Engagement Control

RK-0133114 is the essential matched stereochemical control for any study utilizing the active G9a/GLP inhibitor RK-701. Its use in parallel with RK-701 (e.g., in enzyme inhibition assays, cellular H3K9me2 reduction experiments, or HbF induction studies) provides the definitive evidence that any observed phenotypic or molecular effects are specifically mediated by G9a inhibition [1]. This is critical for establishing a robust structure-activity relationship (SAR) and validating on-target activity of new chemical entities in the same series [1].

Chiral Purity Control for RK-701

For researchers investigating the epigenetic reactivation of fetal hemoglobin (HbF) as a therapeutic strategy for sickle cell disease (SCD), RK-0133114 is an indispensable tool. By demonstrating that the compound fails to reduce H3K9me2 levels and induce γ-globin expression in HUDEP-2 cells, it serves as a cell-permeable negative control that isolates G9a/GLP-dependent effects from potential off-target activities of other compounds [1]. This application is crucial for validating G9a as a target for HbF induction [1].

G9a-Dependent lncRNA Regulation in Sickle Cell

In the field of chemical biology, the development and use of well-characterized stereochemical probes is paramount. RK-0133114, as the R-enantiomer of a chiral G9a inhibitor, provides a powerful tool for studying the stereoselectivity of the G9a substrate-binding groove [1]. Its undetectable binding via SPR and ~100-fold lower potency confirm its utility in experiments designed to map the chiral binding environment of G9a and to differentiate true target engagement from non-specific effects of chemical matter [1].

Application

Selection Property

Validation Focus

G9a inhibitor target engagement control studies

Chirally matched negative control

On-target effect validation vs. chiral-independent artifacts

Enantiomeric purity assessment for RK-701

Enantiomeric identity reference standard

Chiral HPLC method calibration; contamination risk assessment

BGLT3 lncRNA-mediated globin regulation research

Enantiomer-specific cellular response

G9a-dependent lncRNA-globin axis interpretation

Epigenetic assay development and training

Baseline assay calibration

Assay reproducibility and chiral pharmacology training

• [1] Sonoda, T., et al. (2023). A specific G9a inhibitor unveils BGLT3 lncRNA as a universal mediator of chemically induced fetal globin gene expression. Nature Communications, 14(1), 23. View Source